Cas no 687564-72-3 (3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product name: 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 687564-72-3
• MF: C₁₉H₁₄ClN₃O₃S₂
• MW: 431.91576051712
• CID: 6100741
• PubChem ID: 2155447

3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-chlorophenyl)-6,7-dihydro-2-[[(4-nitrophenyl)methyl]thio]-
• 3-(4-chlorophenyl)-2-((4-nitrobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• EU-0089013
• 687564-72-3
• AKOS024585122
• 3-(4-chlorophenyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• F0579-0669
• 3-(4-chlorophenyl)-2-[(4-nitrophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C19H14ClN3O3S2/c20-13-3-7-14(8-4-13)22-18(24)17-16(9-10-27-17)21-19(22)28-11-12-1-5-15(6-2-12)23(25)26/h1-8H,9-11H2
• InChI Key： OFSNWQHYVYEISW-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C([N+]([O-])=O)C=C2)N(C2=CC=C(Cl)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 431.0165114g/mol
• Monoisotopic Mass: 431.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 639.0±65.0 °C(Predicted)
• pka: -1.60±0.20(Predicted)

Additional information on 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Overview of 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687564-72-3)

3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687564-72-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the thienopyrimidinone class, which is known for its diverse pharmacological properties. The presence of both 4-chlorophenyl and 4-nitrophenyl groups in its structure enhances its reactivity and makes it a promising candidate for further study in drug discovery and development.

In recent years, the scientific community has shown increasing interest in thienopyrimidinone derivatives, particularly due to their potential applications in treating various diseases. Researchers are actively exploring the structure-activity relationship (SAR) of such compounds to optimize their efficacy and safety profiles. The methylsulfanyl moiety in 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is particularly noteworthy, as it may contribute to the compound's ability to interact with biological targets, such as enzymes or receptors.

One of the key areas of interest for this compound is its potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. The thienopyrimidinone scaffold has been identified as a privileged structure in kinase inhibitor design, and modifications to its substituents, such as the 4-chlorophenyl and 4-nitrophenyl groups, can significantly alter its selectivity and potency. This makes CAS No. 687564-72-3 a valuable compound for medicinal chemists aiming to develop novel therapeutics.

Another emerging topic in the field is the use of computational chemistry and molecular docking to predict the binding affinity of compounds like 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one to specific protein targets. These in silico techniques can accelerate the drug discovery process by identifying promising candidates before costly and time-consuming laboratory experiments are conducted. The nitrophenyl and chlorophenyl substituents in this compound may influence its electronic properties, which could be crucial for its interaction with biological macromolecules.

From a synthetic chemistry perspective, the preparation of 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one involves multi-step reactions that require careful optimization to achieve high yields and purity. The thieno[3,2-d]pyrimidin-4-one core is typically constructed through cyclization reactions, followed by the introduction of the methylsulfanyl and aryl substituents. Researchers are continually refining these synthetic routes to improve efficiency and scalability, which is essential for advancing the compound to preclinical studies.

In addition to its potential pharmaceutical applications, CAS No. 687564-72-3 may also find use in agrochemical research. The thienopyrimidinone scaffold has been explored for its herbicidal and fungicidal activities, and the inclusion of nitrophenyl and chlorophenyl groups could enhance these properties. As the demand for sustainable and effective agrochemicals grows, compounds like this may play a pivotal role in addressing global food security challenges.

Environmental and toxicological studies are also critical when evaluating the safety of 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one. Understanding its biodegradability, bioaccumulation potential, and ecotoxicological effects is essential for ensuring its responsible use in any application. Regulatory agencies worldwide are increasingly emphasizing the importance of such assessments, particularly for compounds with complex structures like this one.

In summary, 3-(4-chlorophenyl)-2-{(4-nitrophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687564-72-3) represents a fascinating area of research with broad implications for drug discovery, agrochemical development, and beyond. Its unique thienopyrimidinone core, combined with strategically placed aryl and methylsulfanyl groups, offers numerous opportunities for scientific exploration. As researchers continue to unravel its potential, this compound may pave the way for innovative solutions to some of the most pressing challenges in health and agriculture.